![molecular formula C24H28N4O B1227944 3-(4-benzoyl-1-piperazinyl)-1-(2-methylpropyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile](/img/structure/B1227944.png)
3-(4-benzoyl-1-piperazinyl)-1-(2-methylpropyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile
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Overview
Description
3-(4-benzoyl-1-piperazinyl)-1-(2-methylpropyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile is a member of pyridines and a member of piperazines.
Scientific Research Applications
Synthesis and Structural Analysis
The compound under consideration is closely related to a group of chemicals involved in various synthesis processes. For instance, compounds like 6,7-dihydro-2-methoxy-4-(substituted)-5H-benzo[6.7]cyclohepta[1,2-b]pyridine-3-carbonitrile have been synthesized and their structures determined using X-ray data (Moustafa & Girgis, 2007). These compounds show potential in developing novel chemical structures, offering insight into molecular configurations and bonding.
Molecular Docking and In Vitro Screening
Compounds with a similar structure have been prepared for molecular docking screenings and in vitro evaluations. For example, a series of novel pyridine and fused pyridine derivatives were studied for their binding energies with target proteins and exhibited antimicrobial and antioxidant activity (Flefel et al., 2018). Such studies contribute to the development of new pharmaceutical agents, particularly in the fields of antimicrobial and antioxidant research.
Antimicrobial Properties
Further research indicates that compounds with similar structures possess significant antimicrobial properties. A study by Elgemeie et al. (2017) focused on synthesizing novel pyridone derivatives with benzoyl groups, which showed considerable antibacterial and antifungal activity (Elgemeie et al., 2017). This aspect of research is crucial in discovering new antibiotics and antifungal agents.
Bioactive Heterocycles Synthesis
In the synthesis of bioactive heterocycles, compounds like 6-amino-4-(2-chloro-5-nitrophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile have been used as building blocks. These compounds have shown potential as antimicrobial agents, highlighting their role in pharmaceutical research (El-ziaty et al., 2018).
properties
Molecular Formula |
C24H28N4O |
---|---|
Molecular Weight |
388.5 g/mol |
IUPAC Name |
3-(4-benzoylpiperazin-1-yl)-1-(2-methylpropyl)-6,7-dihydro-5H-cyclopenta[c]pyridine-4-carbonitrile |
InChI |
InChI=1S/C24H28N4O/c1-17(2)15-22-20-10-6-9-19(20)21(16-25)23(26-22)27-11-13-28(14-12-27)24(29)18-7-4-3-5-8-18/h3-5,7-8,17H,6,9-15H2,1-2H3 |
InChI Key |
APIUJQLXJPJERX-UHFFFAOYSA-N |
SMILES |
CC(C)CC1=NC(=C(C2=C1CCC2)C#N)N3CCN(CC3)C(=O)C4=CC=CC=C4 |
Canonical SMILES |
CC(C)CC1=NC(=C(C2=C1CCC2)C#N)N3CCN(CC3)C(=O)C4=CC=CC=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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